![molecular formula C5H10ClF2NO B2836446 3-(Difluoromethyl)-3-methoxyazetidine;hydrochloride CAS No. 2377034-35-8](/img/structure/B2836446.png)
3-(Difluoromethyl)-3-methoxyazetidine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Difluoromethyl groups are commonly used in pharmaceutical and agrochemical industries due to their ability to modify the physical and chemical properties of organic compounds . They can improve metabolic stability, solubility, and lipophilicity, which are crucial in drug design .
Synthesis Analysis
The synthesis of difluoromethylated compounds has seen significant advances in recent years . Various methods have been developed, including metal-based methods that can transfer CF2H to C(sp2) sites both in stoichiometric and catalytic mode . Difluoromethylation of C(sp2)–H bond has also been accomplished through Minisci-type radical chemistry .
Molecular Structure Analysis
The molecular structure of difluoromethylated compounds is influenced by the presence of the CF2H group. This group is isosteric and isopolar to the –OH and –SH groups, acting as a lipophilic hydrogen bond donor .
Chemical Reactions Analysis
Difluoromethylation reactions are typically based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N, or S . These reactions have been achieved using various reagents and protocols .
Physical And Chemical Properties Analysis
The physical and chemical properties of difluoromethylated compounds are significantly influenced by the CF2H group. This group can enhance the lipophilicity, metabolic stability, and solubility of these compounds .
Mechanism of Action
The mechanism of action of 3-(Difluoromethyl)-3-methoxyazetidine;hydrochloride is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes involved in the biosynthesis of prostaglandins, which are known to play a role in inflammation and pain. Additionally, it has been proposed that this compound may induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been investigated in several studies. It has been shown to reduce the levels of inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha in animal models of inflammation. Additionally, this compound has been reported to induce apoptosis in cancer cells by activating caspase enzymes and inhibiting the activity of anti-apoptotic proteins.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(Difluoromethyl)-3-methoxyazetidine;hydrochloride in lab experiments include its ease of synthesis, high purity, and low toxicity. However, one of the limitations of this compound is its relatively low solubility in water, which can make it challenging to work with in some experimental setups.
Future Directions
There are several potential future directions for research on 3-(Difluoromethyl)-3-methoxyazetidine;hydrochloride. One area of interest is the development of analogs of this compound with improved solubility and potency. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to investigate its potential use in the treatment of other diseases, such as neurodegenerative disorders. Finally, it will be important to investigate the pharmacokinetics and pharmacodynamics of this compound in animal models and human subjects to determine its safety and efficacy for clinical use.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential for use in medicinal chemistry and pharmacology. Its ease of synthesis, low toxicity, and biological activities make it an attractive candidate for further research. However, additional studies are needed to fully understand its mechanism of action and to investigate its potential use in the treatment of various diseases.
Synthesis Methods
The synthesis of 3-(Difluoromethyl)-3-methoxyazetidine;hydrochloride involves the reaction of 3-methoxyazetidine with difluoromethyl iodide in the presence of a base such as potassium carbonate. This reaction leads to the formation of the desired product, which is then purified by recrystallization or chromatography. The synthesis of this compound has been reported in several scientific publications, and it has been shown to be a straightforward and efficient process.
Scientific Research Applications
3-(Difluoromethyl)-3-methoxyazetidine;hydrochloride has been investigated for its potential use in medicinal chemistry and pharmacology. It has been shown to exhibit antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been reported to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
Safety and Hazards
Properties
IUPAC Name |
3-(difluoromethyl)-3-methoxyazetidine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9F2NO.ClH/c1-9-5(4(6)7)2-8-3-5;/h4,8H,2-3H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWOKTSFOJLNNNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CNC1)C(F)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClF2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2377034-35-8 |
Source
|
Record name | 3-(difluoromethyl)-3-methoxyazetidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.